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Compound of Interest

Compound Name: Coconut diethanolamide

Cat. No.: B560693 Get Quote

Application Note AP-AGRO-CDEA-001

Introduction
Cocamide Diethanolamine (Cocamide DEA) is a non-ionic surfactant derived from the reaction

of fatty acids from coconut oil with diethanolamine.[1] It is widely recognized for its excellent

emulsifying, foam-boosting, viscosity-modifying, and wetting properties in the cosmetic and

detergent industries.[2][3][4] These inherent physicochemical characteristics suggest its

potential utility in agrochemical formulations, such as emulsifiable concentrates (ECs),

suspension concentrates (SCs), and as a tank-mix adjuvant to enhance the efficacy of

pesticides.[3][5] Its biodegradable nature further presents it as a potentially more

environmentally benign component in pesticide formulations.[2] This document outlines the

potential applications, experimental protocols, and available data for researchers investigating

the use of Cocamide DEA in pesticide formulation research.

Principle of Application in Pesticide Formulations
The efficacy of a pesticide is often dependent on its formulation, which ensures the stable

delivery of the active ingredient to the target pest. Non-ionic surfactants like Cocamide DEA

can play a crucial role in this process through several mechanisms:

Emulsification: Many pesticide active ingredients are oily liquids or solids that are insoluble in

water. Cocamide DEA can act as an emulsifier, enabling these active ingredients to be

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b560693?utm_src=pdf-interest
https://www.scribd.com/document/53529749/Stability-Guidelines-Ag
https://yeserchem.com/a-manufacturers-guide-to-cocamide-dea/
https://www.crodaagriculture.com/en-gb/applications/emulsifiable-concentrate
https://www.researchgate.net/publication/339328567_Fatty_Acids_and_Derivatives_from_Coconut_Oil
https://www.crodaagriculture.com/en-gb/applications/emulsifiable-concentrate
https://apparentag.com.au/documents/data/WhatAreAdjuvants.pdf
https://yeserchem.com/a-manufacturers-guide-to-cocamide-dea/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


formulated as emulsifiable concentrates (ECs) that form stable oil-in-water emulsions when

diluted in the spray tank.[2][3] This ensures a uniform application of the pesticide.

Wetting and Spreading: The waxy cuticle of plant leaves can prevent water-based pesticide

sprays from adhering to and spreading across the leaf surface. As a surfactant, Cocamide

DEA reduces the surface tension of spray droplets, leading to better wetting and a larger

coverage area, which can enhance the absorption of systemic pesticides and the

effectiveness of contact pesticides.[2][6]

Adjuvant Activity: When added to a spray tank, adjuvants can improve the performance of

pesticides. Cocamide DEA, as a potential adjuvant, could enhance the uptake of herbicides,

insecticides, and fungicides, possibly leading to reduced application rates of the active

ingredient.[5][7]

Formulation Stability: Cocamide DEA's viscosity-building properties can help to stabilize

pesticide formulations, preventing the settling of solid particles in suspension concentrates or

the separation of phases in emulsions during storage.[2][8]

Data Presentation
While specific research on the application of Cocamide DEA in agricultural pesticide

formulations is limited, data from related studies can provide insights into its potential efficacy.

Table 1: Efficacy of a 10% Cocamide DEA Lotion against Head Lice (Pediculus humanus

capitis)

This data, from a study on the pediculicidal and ovicidal activity of Cocamide DEA,

demonstrates its potential as an active ingredient or potent adjuvant in insecticidal

formulations. The mode of action is suggested to be the disruption of the insect's cuticular lipid

layer.[9][10]
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Treatment Group Application Time Outcome Measure Success Rate (%)

10% Cocamide DEA

Lotion
60 minutes Pediculicidal 13.0%[9]

1% Permethrin

(Control)
10 minutes Pediculicidal 23.8%[9]

10% Cocamide DEA

Lotion (overnight,

concentrated by

drying)

8 hours Pediculicidal 17.9%[9]

10% Cocamide DEA

Lotion (2 applications,

7 days apart)

2 hours each Pediculicidal 33.9%[9]

Table 2: Adjuvant Effect of Coconut Oil on the Efficacy of Herbicides

This study on coconut oil, the raw material for Cocamide DEA, highlights the potential for

coconut-derived substances to act as effective adjuvants for herbicides. The data shows a

significant improvement in the control of weed species when coconut oil is added to the

herbicide spray.[7]
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Herbicide Adjuvant Target Weed Parameter Value

Nicosulfuron Coconut Oil
Digitaria

sanguinalis
GR₅₀ Ratio 1.47[7]

Nicosulfuron Coconut Oil
Amaranthus

retroflexus
GR₅₀ Ratio 1.69[7]

Nicosulfuron Coconut Oil
Digitaria

sanguinalis
GR₅₀ (g a.i./hm²) 3.99[7]

Nicosulfuron Coconut Oil
Amaranthus

retroflexus
GR₅₀ (g a.i./hm²) 10.13[7]

Nicosulfuron Coconut Oil - Contact Angle (°) 53.90[7]

Mesotrione Coconut Oil
Digitaria

sanguinalis

Fresh Weight

Control

Efficiency

Significantly

Improved[7]

Mesotrione Coconut Oil
Amaranthus

retroflexus

Fresh Weight

Control

Efficiency

Significantly

Improved[7]

*GR₅₀ Ratio: The ratio of the herbicide dose required to cause a 50% reduction in plant growth

without and with the adjuvant.

Experimental Protocols
The following are generalized protocols for researchers to evaluate Cocamide DEA in pesticide

formulations. These should be adapted based on the specific active ingredient and target

application.

Protocol 1: Preparation of an Emulsifiable Concentrate
(EC) Formulation
Objective: To prepare a stable EC formulation of a water-insoluble pesticide active ingredient

using Cocamide DEA as an emulsifier.

Materials:
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Pesticide Active Ingredient (technical grade)

Cocamide DEA

Aromatic solvent (e.g., Solvesso™ 150)

Co-emulsifier (optional, e.g., calcium dodecylbenzenesulfonate)

Beakers, magnetic stirrer, and stir bars

Graduated cylinders and pipettes

Balance

Procedure:

Weigh the required amount of the pesticide active ingredient into a beaker.

Add the aromatic solvent and stir until the active ingredient is completely dissolved.

In a separate beaker, weigh the required amount of Cocamide DEA and the co-emulsifier (if

used).

Slowly add the emulsifier blend to the active ingredient-solvent mixture while stirring

continuously.

Continue stirring for 15-20 minutes until a homogenous solution is obtained.

Store the resulting EC formulation in a sealed container for stability testing.

Protocol 2: Evaluation of Emulsion Stability
Objective: To assess the stability of the emulsion formed when the EC formulation is diluted

with water.

Materials:

EC formulation from Protocol 1
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Standard hard water (e.g., CIPAC Standard Water D)

100 mL graduated cylinders with stoppers

Timer

Procedure:

Add 95 mL of standard hard water to a 100 mL graduated cylinder.

Pipette 5 mL of the EC formulation into the cylinder.

Stopper the cylinder and invert it 10 times.

Place the cylinder in a rack at a constant temperature (e.g., 25°C) and start the timer.

Observe and record the volume of any cream or sediment that forms at the top or bottom of

the emulsion at regular intervals (e.g., 30 minutes, 1 hour, 2 hours, 24 hours).

A stable emulsion will show minimal or no separation over the observation period.

Protocol 3: Greenhouse Efficacy Trial for a Herbicide
Formulation
Objective: To determine if the addition of Cocamide DEA as an adjuvant enhances the efficacy

of a herbicide.

Materials:

Target weed species grown in pots

Commercial herbicide formulation

Cocamide DEA

Pressurized spray chamber

Balance and volumetric flasks
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Procedure:

Grow the target weed species to a uniform growth stage (e.g., 3-4 leaf stage).

Prepare the herbicide spray solutions. This should include:

A control (water only)

The herbicide at its recommended rate and at a series of lower rates.

The herbicide at the same series of rates, with the addition of Cocamide DEA at a

predetermined concentration (e.g., 0.25% v/v).

Randomly assign the treatments to the potted plants.

Apply the spray solutions to the plants using a calibrated spray chamber to ensure uniform

coverage.

Return the plants to the greenhouse and observe them over a period of 14-21 days.

Assess herbicide efficacy by visual injury ratings and by harvesting the above-ground

biomass and measuring the fresh or dry weight.

Analyze the data to determine if the addition of Cocamide DEA significantly increased the

herbicide's activity (e.g., by lowering the dose required for a certain level of weed control).

Visualizations
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Protocol 1: EC Formulation Workflow

Weigh Active Ingredient

Dissolve in Solvent

Combine and Mix

Prepare Emulsifier Blend (Cocamide DEA)

Homogenous EC Formulation

Click to download full resolution via product page

Caption: Workflow for preparing an Emulsifiable Concentrate.

Protocol 2: Emulsion Stability Test

Dilute EC in Water Invert Cylinder Observe Separation Over Time Record Cream/Sediment Volume

Click to download full resolution via product page

Caption: Process for evaluating emulsion stability.
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Protocol 3: Adjuvant Efficacy Trial Logic

Prepare Treatment Groups
(Herbicide +/- Cocamide DEA)

Spray Application

Incubation Period

Assess Plant Injury & Biomass

Statistical Analysis

Click to download full resolution via product page

Caption: Logical flow of a greenhouse efficacy trial.

Safety Considerations
Cocamide DEA is listed by the International Agency for Research on Cancer (IARC) as a Group

2B carcinogen, meaning it is possibly carcinogenic to humans, based on animal studies. The

California Office of Environmental Health Hazard Assessment also lists it under Proposition 65.

Researchers should handle Cocamide DEA with appropriate personal protective equipment

(PPE), including gloves and safety glasses, and work in a well-ventilated area. It is also

important to avoid co-formulation with nitrosating agents to prevent the formation of potentially

carcinogenic nitrosamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

